Cas no 2137481-51-5 (tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate)

Tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate is a specialized intermediate in organic synthesis, particularly valuable in the development of pharmaceuticals and agrochemicals. Its structure features a tert-butyl ester group, which enhances stability and facilitates selective deprotection under mild conditions. The cyclopropyl-substituted 1,2,4-triazole moiety contributes to its utility as a versatile building block for heterocyclic compounds, offering potential bioactivity. The amino and ester functionalities provide reactive handles for further derivatization, enabling efficient incorporation into more complex molecular frameworks. This compound is particularly advantageous in medicinal chemistry for designing targeted inhibitors or modulators due to its balanced reactivity and structural flexibility.
tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate structure
2137481-51-5 structure
Product Name:tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate
CAS No:2137481-51-5
MF:C12H20N4O2
MW:252.312802314758
CID:6424648
PubChem ID:165801156
Update Time:2025-06-11

tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate
    • EN300-1141453
    • 2137481-51-5
    • Inchi: 1S/C12H20N4O2/c1-12(2,3)18-11(17)9(13)6-16-7-14-10(15-16)8-4-5-8/h7-9H,4-6,13H2,1-3H3
    • InChI Key: NYHIAOFCKDLFAY-UHFFFAOYSA-N
    • SMILES: O(C(C(CN1C=NC(C2CC2)=N1)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 252.15862589g/mol
  • Monoisotopic Mass: 252.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83Ų

tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate Pricemore >>

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Additional information on tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate

Research Brief on tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate (CAS: 2137481-51-5)

The compound tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate (CAS: 2137481-51-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate as a key intermediate in the synthesis of novel triazole-containing compounds. Triazole derivatives are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The incorporation of a cyclopropyl group in the triazole moiety is believed to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate using a multi-step reaction sequence. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and structural integrity. The study also explored the compound's reactivity, paving the way for its use in the development of new bioactive molecules.

Another significant finding comes from a recent preprint on bioRxiv, where the compound was evaluated for its inhibitory activity against a panel of enzymes involved in inflammatory pathways. Preliminary results indicated that tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate exhibits moderate inhibitory effects on certain kinases, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further optimization of the compound's structure is underway to improve its potency and selectivity.

In addition to its therapeutic potential, tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology utilized the compound as a building block for the synthesis of fluorescent probes, enabling the visualization of cellular processes in real-time. This application underscores the versatility of the compound beyond traditional drug discovery.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate. Issues such as scalability of synthesis, pharmacokinetic properties, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and unlock the full potential of this compound.

In conclusion, tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoate (CAS: 2137481-51-5) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to further elucidate its biological mechanisms and expand its utility in drug discovery and chemical biology. Researchers are encouraged to explore its derivatives and evaluate their therapeutic potential in various disease models.

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